Cas no 2171774-40-4 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid
• CAS No: 2171774-40-4
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5792445
• PubChem ID: 165744089
• Update Time: 2025-06-08

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171774-40-4
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]-2-methylbutanoic acid
• EN300-1473061
• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid

• Inchi： 1S/C26H28N2O5/c1-3-4-13-23(24(29)27-15-14-17(2)25(30)31)28-26(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,13-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： OSOUJWHDFWRRCN-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#CC)C(NCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid

Comprehensive Overview of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid (CAS No. 2171774-40-4)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid (CAS No. 2171774-40-4) is a specialized peptide synthesis intermediate widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a hex-4-ynamido moiety, makes it invaluable for solid-phase peptide synthesis (SPPS) and click chemistry applications. Researchers are increasingly exploring its role in drug discovery, particularly for targeted therapies and biomarker labeling.

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The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid involves meticulous organic chemistry protocols, ensuring high purity for biomedical applications. Its methylbutanoic acid backbone enhances solubility, addressing common challenges in peptide modification. Discussions around "improving peptide stability" or "Fmoc group removal techniques" often highlight this compound’s utility in next-generation therapeutics.

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In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid exemplifies innovation at the intersection of chemistry and biology. Its versatility in bioconjugation and alignment with green chemistry principles (e.g., reduced waste in SPPS) positions it as a cornerstone in modern life sciences. For researchers querying "advanced peptide reagents" or "CAS 2171774-40-4 specifications," this compound offers a robust solution for cutting-edge research.